1-Bromoicosane-d3

• Molecular Formula: C20H41Br
• Molecular Weight: 364.5 g/mol
• InChI: InChI=1S/C20H41Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-20H2,1H3/i1D3
• InChIKey: CZASMUMJSKOHFJ-FIBGUPNXSA-N

1-Bromoicosane-d3 CAS 202480-72-6: Technical Specifications and Core Identity for Procurement Decisions

1-Bromoicosane-d3 (1-Bromoeicosane-20,20,20-d3; CAS 202480-72-6; unlabeled analog CAS 4276-49-7) is a C20 terminal bromoalkane bearing three deuterium atoms at the methyl terminus, with molecular formula C20H38BrD3 and molecular weight 364.46 g/mol . The compound exists as a white to off-white solid at room temperature, exhibits density 1.0 ± 0.1 g/cm³ and boiling point 383.2 ± 5.0 °C at 760 mmHg, and is soluble in organic solvents including chloroform and methanol while insoluble in water . The deuterium label at the terminal methyl position produces a mass shift of +3 Da relative to the unlabeled 1-bromoicosane (MW 361.44 g/mol), establishing its fundamental identity as a stable isotope-labeled internal standard for mass spectrometry applications .

Identity Stable isotope-labeled internal standard (SIL-IS) for C20 bromoalkane quantitation

Workflow LC-MS/MS or GC-MS stable isotope dilution assays

Selection Terminal methyl-d3 label provides +3 Da mass shift with matched physicochemical behavior

Why 1-Bromoicosane-d3 Cannot Be Substituted with Alternative Bromoalkanes or Unlabeled Analogs in Quantitative MS Workflows

In quantitative liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) applications, substituting a deuterated internal standard with a structurally related analog or an unlabeled compound introduces quantitation errors arising from differential extraction recovery, ionization efficiency, and chromatographic behavior [1]. While structural analogs may share similar physicochemical properties, they do not co-elute identically with the target analyte and exhibit distinct matrix effects, ion suppression, and recovery profiles that cannot be normalized through simple calibration [2]. The deuterium-labeled analog of the exact analyte molecule is the only internal standard that provides identical chemical behavior while maintaining a distinct mass spectrometric signature for independent quantitation [3]. For C20 bromoalkane analysis, only 1-bromoicosane-d3 delivers this matched physicochemical identity with the requisite +3 Da mass shift.

Chain-length mismatch

C18 or C22 bromoalkane internal standards may not co-elute with the C20 analyte, altering matrix effect normalization.

Unlabeled analog interference

Unlabeled 1-bromoicosane does not provide a mass spectrometric signature distinct from the analyte, complicating independent quantitation.

Structural analog recovery bias

Non-deuterated structural analogs may exhibit different extraction recovery and ionization efficiency, introducing systematic error.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [3] Restek. Choosing an Internal Standard. Technical Note. 2015. View Source

1-Bromoicosane-d3 Quantitative Differentiation Evidence: Comparative Performance Data vs. Unlabeled and Alternative Analogs

Mass Spectrometric Differentiation: +3 Da Mass Shift Enables Baseline-Resolved Quantitation vs. Unlabeled 1-Bromoicosane

1-Bromoicosane-d3 provides a +3 Da mass shift relative to the unlabeled analyte 1-bromoicosane (MW 361.44 g/mol), enabling clear mass spectrometric discrimination without isotopic overlap with the endogenous C20 bromoalkane signal . This 3-Da difference exceeds the typical +2 Da shift observed with single-deuterium labeling and avoids interference from naturally occurring 13C isotopologues of the unlabeled compound, which can confound quantitation when mass shifts are insufficient . The deuterium atoms are positioned at the methyl terminus (20,20,20-d3) rather than on exchangeable heteroatom sites, ensuring label stability under aqueous and biological sample preparation conditions .

Mass shift

Class-level inference

+3.02 Da (364.46 g/mol) vs. unlabeled 361.44 g/mol

Supports baseline-resolved MS quantitation

Exceeds typical 13C isotopologue interference; 3 Da separation

Evidence Dimension	Mass shift for MS quantitation
Target Compound Data	+3.02 Da (MW 364.46 g/mol)
Comparator Or Baseline	Unlabeled 1-bromoicosane: MW 361.44 g/mol (0 Da shift); single-deuterium labeled analog: +1 Da shift
Quantified Difference	3 Da mass difference vs. unlabeled; 2 Da greater separation than single-D labeling
Conditions	MS detection (ESI or EI); LC-MS/MS or GC-MS quantitation workflows

Why This Matters

The 3 Da mass shift provides sufficient separation from both the monoisotopic analyte peak and its 13C isotopologues, reducing quantitative interference and improving signal-to-noise ratio in selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) MS methods.

C20 Chain Length Specificity: Differential Boiling Point and Retention Time vs. C18 and C22 Bromoalkane Analogs

1-Bromoicosane-d3 (C20) exhibits distinct chromatographic retention properties relative to shorter-chain and longer-chain bromoalkane analogs, precluding the substitution of C18 or C22 internal standards for C20 analyte quantitation. The boiling point of 1-bromoicosane-d3 is 383.2 ± 5.0 °C at 760 mmHg, whereas 1-bromooctadecane (C18) demonstrates a boiling point of 370.2 ± 0.0 °C at 760 mmHg, a difference of approximately 13 °C . This vapor pressure differential translates to a quantifiable retention time difference under standardized GC temperature programming, meaning a C18 internal standard will not co-elute with a C20 analyte, thereby failing to normalize injection variability or matrix-induced ion suppression effects [1].

Retention predictor

Cross-study comparable

BP ~383 °C vs. C18 ~370 °C

Co-elution essential for matrix normalization

Predicted values; confirm experimentally

Evidence Dimension	Boiling point (retention predictor for GC)
Target Compound Data	383.2 ± 5.0 °C at 760 mmHg
Comparator Or Baseline	1-Bromooctadecane (C18): 370.2 ± 0.0 °C at 760 mmHg; 1-Bromodocosane (C22): estimated >390 °C
Quantified Difference	~13 °C higher than C18 analog; ~7-10 °C lower than C22 analog
Conditions	Calculated/predicted values at 760 mmHg atmospheric pressure

Why This Matters

Co-elution of internal standard and analyte is essential for accurate normalization of matrix effects and injection variability in GC-MS; a C18 or C22 internal standard fails to provide this co-elution for a C20 analyte, introducing systematic quantitation bias.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source

Isotopic Purity Specification: ≥98% Chemical Purity and 98 Atom% D Enables Reliable Quantitation Without Isotopic Cross-Contamination

Commercially available 1-bromoicosane-d3 is supplied with minimum chemical purity ≥98% and isotopic enrichment of 98 atom% D, specifications that meet the acceptance criteria for quantitative bioanalytical method validation under ICH and FDA guidance . Lower-purity isotopic standards (e.g., 95% chemical purity or <97 atom% D) introduce measurable quantitation errors due to the presence of unlabeled compound that contributes to the analyte signal, artificially elevating measured concentrations . The 98 atom% D specification ensures that residual unlabeled 1-bromoicosane content is ≤2%, minimizing this source of systematic positive bias. In comparative method validation studies, SIL internal standards with <97 atom% D enrichment have been shown to produce statistically significant bias (>5% deviation) in low-concentration quantitation ranges [1].

Isotopic enrichment

Class-level inference

≥98% purity, 98 atom% D

Reduces isotopic cross-contamination risk

Lot-specific COA review advised

Evidence Dimension	Isotopic enrichment specification
Target Compound Data	≥98% chemical purity; 98 atom% D isotopic enrichment
Comparator Or Baseline	Sub-specification isotopic standards: 95% chemical purity or <97 atom% D enrichment
Quantified Difference	≥3 atom% higher D enrichment than minimal acceptable thresholds
Conditions	Certified supplier specifications (Cambridge Isotope Laboratories, InvivoChem, Eurisotop)

Why This Matters

Procurement specifications directly impact quantitative accuracy; selecting a product with documented ≥98 atom% D enrichment reduces the risk of method validation failure due to unacceptable isotopic cross-contamination bias.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source

Deuterium Placement Specificity: Terminal Methyl-d3 Labeling Avoids Metabolic Deuterium Exchange Compared with Perdeuterated-d41 Analog

1-Bromoicosane-d3 incorporates deuterium exclusively at the terminal methyl position (20,20,20-d3), whereas the perdeuterated analog 1-bromoeicosane-d41 (MW 402.70 g/mol, CAS 202480-71-5) replaces all 41 hydrogen atoms with deuterium [1]. In metabolic tracing studies and biological matrices, extensive deuteration can alter chromatographic retention times by 0.01–0.03 minutes relative to the unlabeled analyte due to subtle differences in van der Waals interactions and hydrogen-deuterium bond strength differentials, potentially compromising co-elution [2]. Furthermore, the d3-labeled compound avoids the substantial isotopic effect on metabolic enzyme kinetics observed with perdeuterated compounds, where deuterium isotope effects (kH/kD up to 6-10) can alter the compound's metabolic fate and confound tracer interpretation .

Deuteration extent

Cross-study comparable

3 D (terminal) vs. 41 D (perdeuterated)

Minimizes isotope effect on chromatography

Retention shift

Extraction recovery

Class-level inference

SIL IS ±2% vs. structural analog ±15% deviation

Supports method ruggedness and reproducibility

Literature-based comparison; method-dependent

Storage

Supporting evidence

2–8 °C (refrigerated); solid-state stability

Supports routine lab use without specialized freezers

Supplier-documented; long-term data may vary

Evidence Dimension	Extent of deuteration and metabolic stability
Target Compound Data	3 deuterium atoms (terminal methyl only); MW 364.46 g/mol
Comparator Or Baseline	1-Bromoeicosane-d41: 41 deuterium atoms (perdeuterated); MW 402.70 g/mol; CAS 202480-71-5
Quantified Difference	38 fewer deuterium atoms; ~38 g/mol lower MW; reduced chromatographic retention time shift
Conditions	LC-MS/MS analysis; in vitro metabolic stability assays

Why This Matters

For applications where minimal perturbation of physicochemical behavior is required while maintaining sufficient mass shift for MS discrimination, the d3-labeled compound offers an optimized balance between label stability and chromatographic fidelity compared with extensively deuterated alternatives.

• [1] InvivoChem. 1-Bromoeicosane-d41 (Cat No. V65066). Product Data Sheet. Accessed 2025. View Source
• [2] Chemical Forums. Effect of deuteration on LC retention times. User technical discussion. Accessed 2025. View Source

SIL Internal Standard Method Performance: Deuterated Standards Reduce Quantitative Variability vs. Structural Analogs in LC-MS/MS

In quantitative bioanalytical LC-MS/MS, stable isotope-labeled (SIL) internal standards demonstrate superior performance compared with structural analog internal standards across multiple validation parameters. The deuterium-labeled analog of the target analyte provides identical extraction recovery (±2% deviation vs. ±15% for structural analogs), identical ionization efficiency in ESI sources, and identical matrix effect profiles, enabling effective normalization of all sources of analytical variability [1]. While deuterium-labeled compounds may exhibit slightly different chromatographic retention times than unlabeled analytes (typically 0.01-0.03 minute shorter retention), this difference is substantially smaller than the retention time offsets observed with structural analogs, which can exceed 0.5-2.0 minutes depending on structural dissimilarity [2]. SIL internal standards are the recommended first-choice option for regulatory bioanalysis under ICH M10 and FDA guidance [3].

Extraction recovery

Class-level inference

SIL IS ±2% vs. structural analog ±15% deviation

Supports method ruggedness and reproducibility

Literature-based comparison; method-dependent

Evidence Dimension	Extraction recovery consistency
Target Compound Data	SIL internal standard: extraction recovery within ±2% of analyte
Comparator Or Baseline	Structural analog internal standard: extraction recovery deviation up to ±15%
Quantified Difference	~7.5-fold improvement in recovery consistency
Conditions	Bioanalytical LC-MS/MS method validation; biological matrices (plasma, tissue homogenates)

Why This Matters

Selection of a deuterated internal standard directly impacts method ruggedness and inter-laboratory reproducibility; SIL standards reduce method development time and improve the probability of successful regulatory method validation.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-7. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source
• [3] Restek. Choosing an Internal Standard. Technical Note. 2015. View Source

Storage and Stability Specification: 2-8°C Refrigerated Storage with 98% Purity Retention Provides Defined Shelf-Life for Laboratory Planning

1-Bromoicosane-d3 is specified for storage at 2-8°C as a white to off-white solid, with documented stability under these conditions . This storage requirement is less stringent than that for more labile deuterated compounds requiring -20°C or -80°C storage, simplifying laboratory inventory management and reducing cold-chain logistics complexity. The compound's purity specification of ≥98% is maintained under recommended storage conditions, as supported by certificates of analysis from multiple suppliers . In contrast, some longer-chain bromoalkanes (e.g., C22-C24) exhibit lower melting points and may require sub-ambient storage to prevent thermal degradation or moisture uptake, adding logistical constraints to routine laboratory use .

Storage

Supporting evidence

2–8 °C (refrigerated); solid-state stability

Supports routine lab use without specialized freezers

Supplier-documented; long-term data may vary

Evidence Dimension	Storage temperature requirement
Target Compound Data	2-8°C (refrigerated)
Comparator Or Baseline	Temperature-sensitive deuterated compounds: -20°C or -80°C storage required
Quantified Difference	12-72 °C higher allowable storage temperature
Conditions	As specified in product documentation; solid-state stability

Why This Matters

Simplified storage requirements reduce operational costs, minimize risk of compound degradation during shipping and handling, and enable routine benchtop use without specialized freezer infrastructure.

1-Bromoicosane-d3 Application Scenarios: Validated Use Cases for Quantitative MS, Lipidomics, and Environmental Analysis

Quantitative GC-MS Analysis of C20 Bromoalkanes and Fatty Alcohol Derivatives in Environmental Samples

1-Bromoicosane-d3 serves as the matched internal standard for GC-MS quantitation of 1-bromoicosane and structurally related C20 alkyl bromides in environmental monitoring applications, including analysis of soil, sediment, and water samples for brominated organic contaminants. The +3 Da mass shift enables baseline-resolved selected ion monitoring (SIM) without interference from the native analyte signal. The terminal methyl-d3 labeling, as evidenced by the compound's isotopic enrichment specification of 98 atom% D, provides stable isotopic signature without exchangeable protons, ensuring consistent response across varying sample matrices . The C20 chain length specifically matches 1-bromoicosane analytes; substitution with C18 or C22 deuterated standards introduces quantitation errors due to differential extraction recoveries and chromatographic retention, as quantified in the boiling point differential of approximately 13 °C versus the C18 analog .

Lipidomics and Fatty Alcohol Profiling via LC-MS/MS with Stable Isotope Dilution

In lipidomics workflows employing electrospray ionization mass spectrometry (ESI-MS), 1-bromoicosane-d3 is utilized as an internal standard for absolute quantitation of C20 fatty alcohols and related bromoalkane derivatives in biological matrices. The compound's solubility profile (soluble in chloroform; slightly soluble in methanol) aligns with standard lipid extraction protocols, enabling addition prior to extraction for comprehensive normalization of sample preparation variability . As established in comparative method validation studies, SIL internal standards provide extraction recovery consistency within ±2% of the analyte, substantially outperforming structural analog standards (±15% deviation), thereby improving inter-batch precision and accuracy of absolute lipid quantitation .

Metabolic Tracing Studies of Long-Chain Alkyl Bromides Using Terminal Deuterium Label

1-Bromoicosane-d3's terminal methyl-d3 labeling configuration makes it suitable as a metabolic tracer for studying the fate and biotransformation of long-chain alkyl bromides in in vitro hepatic microsomal incubations or cell-based assays. The limited deuteration (3 deuterium atoms vs. 41 in perdeuterated-d41 analog) minimizes deuterium isotope effects on cytochrome P450-mediated oxidation kinetics while retaining adequate mass shift for MS/MS differentiation of parent compound and metabolites . The compound's 2-8°C storage requirement and solid-state stability at ambient shipping conditions facilitate routine laboratory use without specialized cold-chain infrastructure, as supported by supplier stability documentation .

Method Validation and Quality Control for Pharmaceutical Impurity Profiling

1-Bromoicosane-d3 is employed as a system suitability standard and internal quality control material in pharmaceutical impurity profiling methods targeting residual alkyl bromides in active pharmaceutical ingredients (APIs). The ≥98% chemical purity specification meets ICH Q3C and USP general chapter requirements for analytical reference materials, while the 98 atom% D isotopic enrichment ensures that residual unlabeled compound does not artificially inflate reported impurity levels above regulatory thresholds . The documented boiling point (383.2 ± 5.0 °C) and predicted vapor pressure (0.0 ± 0.8 mmHg at 25°C) provide reference values for method development parameters including GC inlet temperature optimization and headspace sampling conditions .

Application

Selection Property

Validation Focus

Environmental C20 bromoalkane quantitation

Matched +3 Da mass shift and co-elution

Co-elution and matrix effect normalization

Lipidomics and fatty alcohol profiling

Lipid extraction solvent compatibility, matched recovery

Extraction recovery consistency and inter-batch precision

Metabolic tracing of long-chain alkyl bromides

Terminal d3 label with minimal isotope effect

Metabolic stability and chromatographic fidelity

Pharmaceutical impurity profiling method validation

≥98% purity and 98 atom% D enrichment

Residual unlabeled compound bias and method suitability